Cas no 62489-12-7 (Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]-)

• Product Name: Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]-
• CAS No: 62489-12-7
• MF: C₁₈H₁₅NO₄S₂
• MW: 373.446002244949
• CID: 443012
• PubChem ID: 20360609
• Update Time: 2025-04-19

Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[4-(phenylsulfonyl)phenyl]sulfonyl]-
• 4-[4-(benzenesulfonyl)phenyl]sulfonylaniline
• DTXSID90606030
• SCHEMBL11659821
• 62489-12-7
• 4-[4-(Benzenesulfonyl)benzene-1-sulfonyl]aniline

• Inchi： 1S/C18H15NO4S2/c19-14-6-8-16(9-7-14)25(22,23)18-12-10-17(11-13-18)24(20,21)15-4-2-1-3-5-15/h1-13H,19H2
• InChI Key： GHRVQUKBRUWDPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 373.04435
• Monoisotopic Mass: 373.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 94.3